Cas no 2172142-12-8 (tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate)

• Product Name: tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate
• CAS No: 2172142-12-8
• MF: C₁₇H₂₄ClNO₃
• MW: 325.830364227295
• CID: 6415266
• PubChem ID: 165518259
• Update Time: 2025-10-31

tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate
• 2172142-12-8
• EN300-1283035
• tert-butyl N-[4-(4-chloro-3-methylphenyl)-3-oxobutyl]-N-methylcarbamate

• Inchi： 1S/C17H24ClNO3/c1-12-10-13(6-7-15(12)18)11-14(20)8-9-19(5)16(21)22-17(2,3)4/h6-7,10H,8-9,11H2,1-5H3
• InChI Key： BHKPQPUDYRFNRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CCN(C)C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 325.1444713g/mol
• Monoisotopic Mass: 325.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate

Introduction to Tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate (CAS No. 2172142-12-8)

Tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate, identified by the chemical formula CAS No. 2172142-12-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of this molecule, particularly its tert-butyl and N-methylcarbamate functional groups, contribute to its potential as a key intermediate in synthesizing biologically active agents.

The molecular structure of Tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate incorporates a 4-chloro-3-methylphenyl moiety, which is a substituted aromatic ring that often enhances the lipophilicity and metabolic stability of pharmaceutical compounds. This aromatic component, combined with the 3-oxobutyl side chain, creates a framework that is conducive to further functionalization and derivatization, making it a valuable building block in synthetic chemistry.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can exhibit properties such as insecticidal, herbicidal, and fungicidal effects, as well as potential applications in treating neurological disorders and inflammatory conditions. The presence of the tert-butyl group in this compound not only improves its solubility in organic solvents but also enhances its stability under various reaction conditions, making it an ideal candidate for industrial-scale synthesis.

One of the most compelling aspects of Tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural motifs to develop novel therapeutic agents that target specific biological pathways. For instance, derivatives of this compound have been explored for their potential antitumor and anti-inflammatory properties. The N-methylcarbamate moiety is particularly noteworthy, as it can be modified to introduce additional functional groups that fine-tune the pharmacological profile of the final product.

The synthesis of Tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the carbamate bond through nucleophilic substitution or condensation reactions. The introduction of the 4-chloro-3-methylphenyl group is achieved through selective halogenation and subsequent substitution techniques. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of carbamate compounds. Molecular modeling studies have revealed that subtle changes in the electronic distribution around the tert-butyl and N-methylcarbamate groups can significantly alter binding affinity to biological targets. These insights have guided the design of more potent and selective derivatives of Tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate, paving the way for innovative drug discovery efforts.

The industrial significance of this compound cannot be overstated. Its synthesis and application contribute to the broader goal of developing sustainable and efficient methods for producing pharmaceutical intermediates. By optimizing synthetic routes and exploring greener alternatives, chemists aim to reduce waste and energy consumption while maintaining high-quality output. This aligns with global efforts to promote environmentally responsible chemical manufacturing practices.

Future research directions for Tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate may include exploring its potential in combination therapies or as a lead compound for drug repurposing initiatives. The versatility of its structure allows for extensive modifications, enabling researchers to tailor its properties for specific therapeutic needs. Additionally, investigating its behavior in vitro and in vivo will provide crucial data on its safety profile and efficacy.

In conclusion, Tert-butyl N-4-(4-chloro-3-methylphenyl)-3-oxobutyl-N-methylcarbamate (CAS No. 2172142-12-8) represents a promising compound with diverse applications in pharmaceutical research and industrial chemistry. Its unique structural features make it a valuable intermediate for synthesizing biologically active agents, while ongoing studies continue to uncover new possibilities for its utilization. As synthetic methodologies evolve and computational tools become more sophisticated, the potential for this compound to contribute to medical advancements remains substantial.